Cas no 1217814-62-4 (Boc-(s)-α-(2-nitro-benzyl)-proline)

Boc-(S)-α-(2-nitro-benzyl)-proline is a protected proline derivative featuring a Boc (tert-butoxycarbonyl) group and a 2-nitrobenzyl moiety at the α-position. This compound is particularly valuable in peptide synthesis and medicinal chemistry, where the Boc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild acidic conditions. The 2-nitrobenzyl group introduces photolability, allowing for controlled release of the proline scaffold upon UV irradiation, which is useful in light-triggered applications. Its stereospecific (S)-configuration ensures compatibility with chiral synthesis. The compound’s stability and versatility make it suitable for constructing complex peptidomimetics and probing biochemical pathways.
Boc-(s)-α-(2-nitro-benzyl)-proline structure
1217814-62-4 structure
Product Name:Boc-(s)-α-(2-nitro-benzyl)-proline
CAS No:1217814-62-4
MF:C17H22N2O6
MW:350.366384983063
MDL:MFCD07363495
CID:1032863
PubChem ID:7145431
Update Time:2025-10-21

Boc-(s)-α-(2-nitro-benzyl)-proline Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(tert-Butoxycarbonyl)-2-(2-nitrobenzyl)pyrrolidine-2-carboxylic acid
    • (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-[(2-nitrophenyl)methyl]pyrrolidine-2-carboxylic acid
    • Boc-(S)-(2-nitrobenzyl)-proline
    • BOC-(S)-ALPHA-(2-NITRO-BENZYL)-PROLINE
    • (2S)-1-(TERT-BUTOXYCARBONYL)-2-[(2-NITROPHENYL)METHYL]PYRROLIDINE-2-CARBOXYLIC ACID
    • DTXSID20428020
    • MFCD07363495
    • (S)-1-(tert-Butoxycarbonyl)-2-(2-nitrobenzyl)pyrrolidine-2-carboxylicacid
    • (2S)-1-[(tert-butoxy)carbonyl]-2-[(2-nitrophenyl)methyl]pyrrolidine-2-carboxylic acid
    • 1217814-62-4
    • G84920
    • Boc-(S)-(2-nitrobenzyl)proline
    • Boc-(s)-α-(2-nitro-benzyl)-proline
    • MDL: MFCD07363495
    • Inchi: 1S/C17H22N2O6/c1-16(2,3)25-15(22)18-10-6-9-17(18,14(20)21)11-12-7-4-5-8-13(12)19(23)24/h4-5,7-8H,6,9-11H2,1-3H3,(H,20,21)/t17-/m0/s1
    • InChI Key: ZXZASBNTHVRNBK-KRWDZBQOSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@@]1(C(=O)O)CC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 350.14800
  • Monoisotopic Mass: 350.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 70-73℃
  • Boiling Point: 499.8±35.0 °C at 760 mmHg
  • Flash Point: 256.1±25.9 °C
  • PSA: 112.66000
  • LogP: 3.45270
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Boc-(s)-α-(2-nitro-benzyl)-proline Security Information

Boc-(s)-α-(2-nitro-benzyl)-proline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Boc-(s)-α-(2-nitro-benzyl)-proline Pricemore >>

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Additional information on Boc-(s)-α-(2-nitro-benzyl)-proline

Boc-(S)-α-(2-Nitro-Benzyl)-Proline (CAS No. 1217814-62-4): An Overview of Its Properties and Applications

Boc-(S)-α-(2-Nitro-Benzyl)-Proline (CAS No. 1217814-62-4) is a chiral amino acid derivative that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a nitrobenzyl moiety, and a proline backbone. These features make it a valuable building block for the synthesis of complex molecules with potential therapeutic applications.

The Boc protecting group in Boc-(S)-α-(2-Nitro-Benzyl)-Proline is widely used in peptide synthesis to prevent premature reactions at the amino group. This protecting group can be easily removed under mild acidic conditions, making it a versatile choice for synthetic strategies that require sequential functionalization. The (S) configuration of the proline backbone ensures that the compound is optically active, which is crucial for many biological processes that are sensitive to chirality.

The α-(2-Nitro-Benzyl) moiety in Boc-(S)-α-(2-Nitro-Benzyl)-Proline adds an additional layer of complexity to its structure. The nitro group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This feature makes Boc-(S)-α-(2-Nitro-Benzyl)-Proline particularly useful in the synthesis of compounds that require fine-tuned electronic properties.

In recent years, Boc-(S)-α-(2-Nitro-Benzyl)-Proline has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. Peptidomimetics derived from Boc-(S)-α-(2-Nitro-Benzyl)-Proline have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Boc-(S)-α-(2-Nitro-Benzyl)-Proline in the development of novel inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with disease states. The study demonstrated that peptidomimetics containing Boc-(S)-α-(2-Nitro-Benzyl)-Proline were able to selectively disrupt specific PPIs, leading to significant therapeutic effects in preclinical models.

Another area where Boc-(S)-α-(2-Nitro-Benzyl)-Proline has shown potential is in the field of enzyme inhibition. Enzymes play a central role in many biological pathways, and their inhibition can be a powerful strategy for treating various diseases. Research has shown that compounds derived from Boc-(S)-α-(2-Nitro-Benzyl)-Proline can effectively inhibit key enzymes involved in disease progression, such as kinases and proteases.

The synthetic versatility of Boc-(S)-α-(2-Nitro-Benzyl)-Proline also makes it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using Boc-(S)-α-(2-Nitro-Benzyl)-Proline as a starting point, researchers can generate diverse libraries of peptidomimetics and evaluate their potential as drug candidates.

In addition to its applications in drug discovery, Boc-(S)-α-(2-Nitro-Benzyl)-Proline has also been explored for its use in materials science and nanotechnology. The unique electronic properties of the nitrobenzyl moiety make it suitable for the development of functional materials with tunable properties. For example, researchers have used Boc-(S)-α-(2-Nitro-Benzyl)-Proline to create self-assembling peptides that form nanostructures with potential applications in drug delivery and tissue engineering.

The safety profile of Boc-(S)-α-(2-Nitro-Benzyl)-Proline is another important consideration for its use in various applications. While the compound itself is not classified as hazardous or toxic, proper handling and storage practices should be followed to ensure safety during laboratory work. It is recommended to handle Boc-(S)-α-(2-Nitro-Benzyl)-Proline under inert conditions to prevent degradation and maintain its purity.

In conclusion, Boc-(S)-α-(2-Nitro-Benzyl)-Proline (CAS No. 1217814-62-4) is a versatile chiral amino acid derivative with significant potential in multiple areas of research and development. Its unique structural features make it an ideal building block for the synthesis of complex molecules with diverse applications in medicinal chemistry, materials science, and nanotechnology. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.

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